Cas no 53654-12-9 (4-Morpholin-4-yl-piperidine-4-carboxylicacidamide)

• Product Name: 4-Morpholin-4-yl-piperidine-4-carboxylicacidamide
• CAS No: 53654-12-9
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 369424
• PubChem ID: 3016833
• Update Time: 2025-10-23

4-Morpholin-4-yl-piperidine-4-carboxylicacidamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide,4-(4-morpholinyl)-
• 4-Morpholin-4-ylpiperidine-4-amide
• 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide
• 4-morpholinopiperidine-4-carboxamide
• 4-Carbamoyl-4-(morpholin-4-yl)piperidine
• 4-Morpholino-4-piperidincarboxamid
• 4-Morpholinopiperidin-4-carboxamid
• AC1MI3PE
• CTK4J8529
• SBB011282
• SureCN2397318
• SB12993
• EINECS 258-688-5
• 4-(4-Morpholinyl)-4-piperidinecarboxamide, AldrichCPR
• 53654-12-9
• DTXSID20201890
• 4-morpholin-4-ylpiperidine-4-carboxamide
• NS00032803
• CS-0183807
• SCHEMBL2397318
• AKOS000303207
• 4-Morpholin-4-yl-piperidine-4-carboxylic acidamide
• 4-(morpholin-4-yl)piperidine-4-carboxamide
• OEDOITYEASREQH-UHFFFAOYSA-N
• 4-Morpholin-4-yl-piperidine-4-carboxylicacidamide

• MDL： MFCD07801137
• Inchi： 1S/C10H19N3O2/c11-9(14)10(1-3-12-4-2-10)13-5-7-15-8-6-13/h12H,1-8H2,(H2,11,14)
• InChI Key： OEDOITYEASREQH-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1(C(N)=O)CCNCC1

Computed Properties

• Exact Mass: 213.14787
• Monoisotopic Mass: 213.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.174
• Boiling Point: 405.4°Cat760mmHg
• Flash Point: 199°C
• Refractive Index: 1.53
• PSA: 67.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Morpholin-4-yl-piperidine-4-carboxylicacidamide

4-Morpholin-4-yl-piperidine-4-carboxylic Acid Amide: A Comprehensive Overview

4-Morpholin-4-yl-piperidine-4-carboxylic acid amide, identified by the CAS number 53654-12-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent advancements in chemical synthesis and bioactivity studies have further highlighted its versatility and importance in modern research.

The molecular structure of 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide comprises a piperidine ring fused with a morpholine moiety, along with a carboxylic acid amide group. This combination of functional groups imparts the compound with distinct chemical properties, including high solubility in polar solvents and the ability to form hydrogen bonds. These characteristics make it an ideal candidate for exploring its role in various biological systems.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have demonstrated that the compound can be synthesized efficiently through a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these synthetic pathways has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of biological activity, 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide has shown promising results in preclinical studies. It has been reported to exhibit moderate inhibitory activity against certain enzymes, such as kinases and proteases, which are implicated in various pathological conditions. Additionally, recent findings suggest that the compound may possess anti-inflammatory properties, making it a potential candidate for treating chronic inflammatory diseases.

The application of this compound extends beyond pharmacology into materials science. Its ability to form stable amide bonds has led to its use as a building block in polymer synthesis. Researchers have explored its potential as a precursor for developing novel polyamides with enhanced mechanical and thermal properties. These materials could find applications in industries ranging from textiles to electronics.

In conclusion, 4-Morpholin-4-yl-piperidine-4-carboxylic acid amide (CAS No. 53654-12-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool in both academic research and industrial development.